Cas no 51746-09-9 (D-myo-Inositol,1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino]-1-oxopropyl]amino]-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-a-D-arabino-hexopyranosyl)- (9CI))

• Product Name: D-myo-Inositol,1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino]-1-oxopropyl]amino]-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-a-D-arabino-hexopyranosyl)- (9CI)
• CAS No: 51746-09-9
• Molecular Formula: C₂₅H₄₆N₈O₁₀
• Molecular Weight: 618.68034
• CID: 375737
• PubChem ID: 197190

D-myo-Inositol,1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino]-1-oxopropyl]amino]-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-a-D-arabino-hexopyranosyl)- (9CI) Properties

Names and Identifiers

• D-myo-Inositol,1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino]-1-oxopropyl]amino]-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-a-D-arabino-hexopyranosyl)- (9CI)
• D-myo-Inositol,1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino
• D-myo-Inositol,1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino]-1-oxopropyl]amino]-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-a-D-arabin
• minosaminomycin
• 2-[[3-(2-amino-4,5-dihydro-1H-imidazol-5-yl)-1-[[4-(3,5-diamino-6-methyloxan-2-yl)oxy-2,3,5,6-tetrahydroxycyclohexyl]amino]-1-oxopropan-2-yl]carbamoylamino]-4-methylpentanoic acid
• DTXSID001098181
• D-myo-Inositol, 1-((3-(2-amino-4,5-dihydro-1H-imidazol-4-yl)-2-((((1-carboxy-3-methylbutyl)amino)carbonyl)amino)-1-oxopropyl)amino)-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranosyl)-, stereoisomer
• D-myo-Inositol, 1-[[(2S)-3-[(4R)-2-amino-4,5-dihydro-1H-imidazol-4-yl]-2-[[[[(1S)-1-carboxy-3-methylbutyl]amino]carbonyl]amino]-1-oxopropyl]amino]-1-deoxy-4-O-(2,4-diamino-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranosyl)-
• 51746-09-9
• BRN 4080877

• InChIKey： UDZJEGDQBWDMOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H46N8O10/c1-8(2)4-14(22(39)40)32-25(41)31-13(5-10-7-29-24(28)30-10)21(38)33-15-16(34)18(36)20(19(37)17(15)35)43-23-12(27)6-11(26)9(3)42-23/h8-20,23,34-37H,4-7,26-27H2,1-3H3,(H,33,38)(H,39,40)(H3,28,29,30)(H2,31,32,41)
• SMILES： CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)NC(=O)C(CC3CN=C(N3)N)NC(=O)NC(CC(C)C)C(=O)O)O)O)N)N

Computed Properties

• Exact Mass: 618.33368969g/mol
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 11
• Monoisotopic Mass: 618.33368969g/mol
• Heavy Atom Count: 43
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -7.2
• Topological Polar Surface Area: 309Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminocyclitol glycosides